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Compound of Interest

Compound Name:
7-methyl-2H,3H,4H-pyrido[4,3-b]

[1,4]oxazine

Cat. No.: B13342036

Get Quote

Executive Summary
The pyrido[4,3-b]oxazine scaffold represents a privileged bicyclic heterocycle in medicinal

chemistry, distinct from its more common isomer, pyrido[2,3-b]oxazine. Its utility stems from its

ability to function as a bioisostere of quinoline and isoquinoline while offering improved

solubility and distinct hydrogen-bonding vectors due to the incorporation of the oxazine oxygen

and the pyridine nitrogen.

This guide details the structural nuances, synthetic pathways, and SAR trends of pyrido[4,3-

b]oxazines, with a specific focus on their application as kinase inhibitors (e.g., ALK5, PI3K) and

antitumor agents.

Scaffold Architecture & Numbering
To effectively manipulate this scaffold, one must understand its electronic distribution. The

fusion of the electron-deficient pyridine ring with the electron-rich oxazine ring creates a "push-

pull" system that influences both reactivity and binding affinity.

Structural Diagram (DOT Visualization)
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The following diagram illustrates the standard numbering scheme and the key electronic zones

of the scaffold.

Pyrido[4,3-b]oxazine Scaffold Analysis
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Caption: Figure 1. Structural dissection of the pyrido[4,3-b]oxazine core, highlighting the

electron-deficient pyridine region (A) and the morpholine-like oxazine region (B).

Synthetic Architectures
Synthesis of pyrido[4,3-b]oxazines requires overcoming the poor nucleophilicity of the pyridine

ring. The most robust method involves the Temple Protocol, which utilizes a reductive

cyclization strategy.

The Temple Protocol (Reductive Cyclization)
This method allows for the introduction of substituents on the oxazine ring during the

cyclization step, providing a high degree of modularity.

Protocol:

Starting Material: 4-chloro-3-nitropyridine derivative.

Hydrolysis: Convert chloro to hydroxyl using formic acid (yields 4-hydroxy-3-nitropyridine).

Reduction: Catalytic hydrogenation (
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, Pd/C) reduces the nitro group to an amine, yielding 3-amino-4-hydroxypyridine.

Cyclization: Reaction with

-halo ketones in acetic acid closes the oxazine ring.

Synthetic Workflow Diagram
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Caption: Figure 2. The Temple Protocol for the synthesis of pyrido[4,3-b]oxazine analogs via

reductive cyclization of nitropyridines.

Structure-Activity Relationship (SAR)[1][2]
The SAR of this scaffold is often driven by its application as a kinase inhibitor (e.g., ALK5,

EGFR) or an intercalating antitumor agent.

Region A: The Pyridine Ring (Positions 6-9)
N6 Nitrogen: This is the primary H-bond acceptor. In kinase inhibitors, this nitrogen often

interacts with the "hinge region" (e.g., Met, Thr residues).

SAR Rule: Substitution adjacent to N6 (at C5 or C7) often reduces potency due to steric

clash with the hinge, unless the substituent is small (e.g., -F, -CH3).

Electronic Tuning: Electron-withdrawing groups (EWGs) on the pyridine ring decrease the

basicity of N6, potentially weakening the hinge interaction but increasing metabolic stability

against oxidation.

Region B: The Oxazine Ring (Positions 2-4)[3]
C2/C3 Substitution: This is the "Solubility Vector."

Effect: Introduction of polar groups (amines, alcohols) here dramatically improves aqueous

solubility without disrupting the core binding mode.

Chirality: Substituents at C2/C3 create stereocenters. In many cases (e.g., ALK5

inhibitors), the (S)-enantiomer is significantly more potent than the (R)-enantiomer due to

pocket constraints.

N4 Position:

Alkylation: Alkylation at N4 generally abolishes H-bond donor capability. If the target

requires a donor (e.g., to Asp-FG in kinases), N4 must remain unsubstituted.

Comparative Data Table (Representative)
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The following table summarizes SAR trends observed in ALK5 and antitumor assays for pyrido-

oxazine derivatives.

Position Substituent (R)
Effect on
Potency (IC50)

Effect on
Solubility

Mechanism/No
tes

N4 -H High (< 50 nM) Moderate

Essential H-bond

donor for many

kinase pockets.

N4 -CH3 Low (> 1 µM) High

Loss of H-bond

donor; steric

clash.

C3 -H Moderate Low Baseline activity.

C3 -CH2NH2 High (< 50 nM) Very High

Salt bridge

formation;

improved

pharmacokinetic

profile.

Pyridine 7-Br/Cl Moderate Low

Useful for cross-

coupling;

halogens can fill

hydrophobic

pockets.

Biological Evaluation Protocols
To validate the SAR discussed above, the following protocols are standard.

In Vitro Kinase Inhibition Assay (ALK5/TGF-β)
Principle: Measures the transfer of

-32P-ATP to a substrate peptide (e.g., SMAD3) by the recombinant ALK5 kinase.

Protocol:
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Buffer Prep: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM DTT.

Incubation: Mix recombinant ALK5 enzyme (5 nM) with the test compound (serial dilution

in DMSO). Incubate for 15 min at RT.

Reaction Start: Add ATP (10 µM) and Substrate (SMAD3 peptide).

Termination: After 60 min, stop reaction with 0.5% phosphoric acid.

Detection: Filter binding assay or scintillation counting.

Cell Proliferation Assay (MTT)
Target: L1210 or A549 cell lines.[1]

Protocol:

Seed cells (3000 cells/well) in 96-well plates.

Add pyrido[4,3-b]oxazine analogs at varying concentrations (0.1 - 100 µM).

Incubate for 72 hours at 37°C.

Add MTT reagent; incubate 4 hours.

Solubilize formazan crystals with DMSO and read Absorbance at 570 nm.

References
Temple, C., et al. "Synthesis of potential anticancer agents. Pyrido[4,3-b][1,4]oxazines and

pyrido[4,3-b][1,4]thiazines."[2][3][4] Journal of Medicinal Chemistry, 1982.

Gilead Sciences, Inc. "Pyrido oxazine derivatives as ALK5 inhibitors." World Intellectual

Property Organization (WO/2022/136221), 2022.[5]

El-Dahshan, M., et al. "Novel Pyrido[2,3-b][1,4]oxazine-Based EGFR-TK Inhibitors: Rational

Design and Synthesis." Molecules, 2023. (Cited for comparative isosteric SAR).

BenchChem. "2H,3H,4H-pyrido[4,3-b][1,4]oxazine hydrochloride Structure and Properties."

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.researchgate.net/publication/397604019_Novel_Pyrido23-b14oxazine-Based_EGFR-TK_Inhibitors_Rational_Design_and_Synthesis_of_Potent_and_Selective_Agents_Targeting_Resistance_Mutations_in_Non-Small_Cell_Lung_Cancer
https://pubmed.ncbi.nlm.nih.gov/6631917/
https://pubs.acs.org/doi/10.1021/jm00365a012
https://aacrjournals.org/cancerres/article/43/8/3567/487687/Biological-Effects-and-Structure-Activity
https://patentscope.wipo.int/search/en/WO2022136221
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13342036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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